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Compound of Interest

Compound Name: 2-Bromo-4-chloroanisole

Cat. No.: B057475 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-4-chloroanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-chloroanisole. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for their work. This document

presents quantitative data in a structured format, outlines general experimental protocols for

property determination, and visualizes a key synthetic pathway.

Physical and Chemical Properties
2-Bromo-4-chloroanisole is a halogenated aromatic ether. At room temperature, it typically

appears as a white to off-white crystalline solid or a clear yellow liquid. Its molecular structure,

consisting of a benzene ring substituted with bromo, chloro, and methoxy groups, dictates its

physical and chemical behavior.

Quantitative Data Summary
The physical properties of 2-Bromo-4-chloroanisole are summarized in the table below.

These values are compiled from various chemical databases and supplier specifications. It is

important to note that some of these properties are experimentally determined while others are

calculated using computational models such as the Joback or Crippen methods.
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Property Value Notes and Sources

Molecular Formula C₇H₆BrClO [1][2][3][4][5][6][7]

Molecular Weight 221.48 g/mol [1][3][4][5][6][7][8][9]

CAS Number 60633-25-2 [1][2][3][4][5][6][7]

Appearance
White to off-white crystalline

solid or clear liquid
[1][8]

Melting Point 28.6-29.1 °C [1]

Boiling Point 238.5 °C at 760 mmHg [1]

127 °C
[8] (Note: This value may be at

a reduced pressure)

Density 1.625 g/cm³ [1]

Flash Point 98 °C [1]

Refractive Index 1.556 [1]

Vapor Pressure
0.1±0.5 mmHg at 25°C

(Predicted)
[1]

LogP (Octanol/Water) 3.111
[1][2] (Calculated using the

Crippen Method)

Water Solubility (logS) -3.44
[2] (Log10 of water solubility in

mol/L, Crippen Method)

Kovats Retention Index 1345 (Standard non-polar) [9]

Experimental Protocols
While specific, detailed experimental protocols for the determination of the physical properties

of 2-Bromo-4-chloroanisole are not extensively published, this section outlines the standard

methodologies used for such characterizations of organic compounds.
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The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound.

General Protocol:

Sample Preparation: A small amount of the finely powdered, dry crystalline 2-Bromo-4-
chloroanisole is packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) is used. The

capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

Heating: The sample is heated at a steady, slow rate (approximately 1-2°C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

General Protocol (Micro method):

Sample Preparation: A small amount of liquid 2-Bromo-4-chloroanisole is placed in a small

test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The apparatus (e.g., a Thiele tube or a melting point apparatus adapted for boiling

point determination) is heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the inverted capillary.

Observation: The heating is stopped, and the liquid is allowed to cool slowly. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.
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Density Determination
The density of a substance is its mass per unit volume. For a solid like 2-Bromo-4-
chloroanisole below its melting point, the displacement method is suitable.

General Protocol (For Solids):

Mass Measurement: The mass of a sample of solid 2-Bromo-4-chloroanisole is accurately

measured using an analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in

which the compound is insoluble (e.g., water, if appropriate, or an inert solvent). The initial

volume is recorded. The weighed solid is then carefully submerged in the liquid, and the new

volume is recorded. The difference between the two volumes is the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Synthetic Pathway
2-Bromo-4-chloroanisole can be synthesized via the electrophilic aromatic substitution of 4-

chloroanisole. The methoxy group (-OCH₃) is an ortho-, para-directing activator, and since the

para position is blocked by the chlorine atom, the incoming electrophile (bromine) will be

directed to the ortho position.

Reaction: Bromination of 4-chloroanisole.

General Protocol:

Reaction Setup: 4-chloroanisole is dissolved in a suitable solvent, such as acetic acid.

Reagent Addition: A brominating agent, such as liquid bromine or N-bromosuccinimide

(NBS), is added to the solution, often in the presence of a catalyst like iron(III) bromide

(FeBr₃) if needed to increase the electrophilicity of the bromine.

Reaction Conditions: The reaction mixture is stirred at a controlled temperature until the

reaction is complete, which can be monitored by techniques like Thin Layer Chromatography

(TLC).
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Workup and Purification: The reaction is quenched, and the crude product is extracted. The

organic layer is washed and dried. The final product, 2-Bromo-4-chloroanisole, is then

purified, typically by recrystallization or column chromatography.

4-Chloroanisole

Electrophilic Aromatic
Substitution

(Bromination)

 Reagents:Br₂, FeBr₃(or NBS)Solvent:Acetic Acid 

2-Bromo-4-chloroanisole

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-4-chloroanisole via bromination.

Signaling Pathways and Biological Activity
Information regarding the direct involvement of 2-Bromo-4-chloroanisole in specific biological

signaling pathways is not readily available in the public scientific literature. Its primary

application appears to be as an intermediate in the synthesis of more complex molecules, such

as pharmaceuticals and agrochemicals. The biological activities of the final products would be

diverse and are not attributable to this specific precursor molecule.

Disclaimer: This document is intended for informational purposes for a technical audience. The

experimental protocols provided are generalized and may require optimization for specific

laboratory conditions. Always consult relevant safety data sheets (SDS) before handling any

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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